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Compound of Interest |

Compound Name: 7-Bromo-8-methoxyquinoline
CAS No.: 36748-99-9
Cat. No.: B2414839
- 7

Executive Summary & Chemical Profile

7-Bromo-8-methoxyquinoline is a halogenated heterocyclic building block commonly used in
medicinal chemistry (e.g., for synthesizing kinase inhibitors or metal-chelating agents).[1][2]

Unlike standard organic waste, this compound contains a bromine substituent.[1][2][3] This
structural feature mandates a specific disposal pathway—High-Temperature Incineration with
Acid Gas Scrubbing—to prevent the formation of corrosive hydrogen bromide (HBr) and toxic
brominated byproducts (dioxins/furans) during thermal destruction.[1]

Chemical Identity & Properties

Note: Always verify the CAS number on your specific vendor container, as isomers (e.g., 8-
Bromo-7-methoxy...) have distinct registry numbers.[1][2][3]
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Feature Data Operational Implication

MUST be segregated from

Class Halogenated Heterocycle non-halogenated waste.[1][2]

[4]

Contains Nitrogen and
Bromine.[1][2]

Molecular Formula C10HsBrNO

) ] Dust inhalation hazard during
Physical State Solid (Powder/Crystals) o
weighing/transfer.[1]

Low in water; Soluble in DCM, Spills require organic solvents

Solubilit
Y DMSO, EtOAc for cleanup.[1][2][3]

_ _ o Do not allow entry into drains
Key Hazard Irritant / Aquatic Toxicity
or surface water.[1]

Hazard Assessment & Safety Logic (E-E-A-T)

Effective disposal begins with understanding why specific protocols exist.[1]

The "Halogen Rule"

Standard laboratory incinerators often operate at temperatures sufficient for hydrocarbons but
insufficient for halogenated organics.[1] Burning 7-Bromo-8-methoxyquinoline in a standard
non-halogenated stream causes:

o Corrosion: Release of HBr gas, which destroys incinerator linings.[1][2]

» Toxicity: Potential formation of polybrominated dibenzodioxins (PBDDSs) if combustion is
incomplete.[1]

Directive: You must classify this waste stream as "Halogenated Organic Waste" regardless of
the solvent it is dissolved in.

Personal Protective Equipment (PPE) Matrix
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Zone Required PPE Rationale

Prevents inhalation of fine
Respiratory N95 or P100 Respirator particulates during solid waste

transfer.[1]

b | Nitrile Gloves (Double gloving Quinoline derivatives can be
erma
recommended) transdermal sensitizers.[1]

] Protects against irritating dust
Ocular Chemical Splash Goggles
or splash hazards.[1][2]

Step-by-Step Disposal Protocols
Workflow A: Solid Waste (Pure Compound/Expired
Reagent)

Use this protocol for expired bottles, weighing boat residues, or contaminated solids.[1][2][3]

o Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar or a dedicated
solid waste drum.[1]

» Labeling: Affix a hazardous waste label.
o Primary Constituent: "7-Bromo-8-methoxyquinoline (Solid)"[1][2]
o Hazard Checkbox: Toxic, Irritant.[2][3]

e Transfer:
o Place the original container inside the waste drum if possible.

o If transferring loose powder, perform the operation inside a chemical fume hood to capture
dust.[2][3]

o Decontamination: Wipe the exterior of the waste container with a paper towel dampened with
Ethanol.[1] Dispose of the towel in the Solid Hazardous Waste bin (not regular trash).
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Workflow B: Liquid Waste (Reaction Mixtures/Mother
Liquors)

Use this protocol for reaction mixtures containing the compound.[1][3]
e Segregation:
o CORRECT: Pour into the "Halogenated Organic Solvent Waste" carboy.

o CRITICAL ERROR: Do not pour into "Non-Halogenated" or "Aqueous" waste streams.[2]
Even if the solvent is Ethanol (non-halogenated), the presence of the dissolved bromo-
quinoline renders the entire mixture halogenated.[1][2]

» Compatibility Check: Ensure the waste carboy does not contain strong oxidizers (e.g., Nitric
Acid, Peroxides), as quinolines can react exothermically with them.[1][2][3]

» Record Keeping: Log the approximate mass of 7-Bromo-8-methoxyquinoline added to the
carboy on the waste log sheet. This is vital for the disposal vendor's caloric and halogen
analysis.

Visualized Decision Logic (DOT Diagram)

The following diagram illustrates the critical decision nodes for disposing of this compound.
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Waste Generation:
7-Bromo-8-methoxyquinoline

Determine Physical State

Dry Material

Solid Waste Liquid Waste
(Powder, Crystals, Contaminated Sharps) (Dissolved in Solvent)

Segregate into:

Is the Solvent Halogenated?

SOLID HAZARDOUS WASTE (e.g., DCM vs. Methanol)

No (e.g., MeOH) -

Yes (e.g., DCM) Contaminant overrides solvent class

Label: 'Toxic Solid - Halogenated' Stream: HALOGENATED SOLVENT WASTE

Handover to EHS/Disposal Vendor
(Requires Incineration)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 7-Bromo-8-methoxyquinoline waste.[1][2] Note that
liquid waste always defaults to the "Halogenated" stream due to the solute's bromine content.

[2]13]
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Emergency Spillage Procedures

If a spill occurs outside the fume hood:

Evacuate & Ventilate: Clear the immediate area.[1][2] If the spill is powder, prevent air
currents from spreading dust.[2][3]

PPE Up: Don nitrile gloves, goggles, and an N95 respirator.[1][2][3]
Containment:

o Solid Spill: Cover with a wet paper towel (dampened with water or ethanol) to prevent dust
generation.[1] Scoop up the damp solid and towel.

o Liquid Spill: Surround with absorbent pads or vermiculite.[1][2]
Cleaning:

o Wipe the surface with a solvent in which the compound is soluble (e.g., Ethanol or
Acetone).[1][2][3]

o Follow with a soap and water wash.[2][5][6]

Disposal: All cleanup materials (pads, towels, gloves) must go into the Solid Hazardous
Waste container.[1][2][3]

Regulatory Compliance (RCRA Context)

While 7-Bromo-8-methoxyquinoline is rarely listed specifically by name on the EPA "P" or "U"

lists, it is regulated under the Resource Conservation and Recovery Act (RCRA) through

characteristic definitions:

Toxicity Characteristic: If the waste stream fails TCLP (Toxicity Characteristic Leaching
Procedure) due to halogen content.[1]

Halogenated Organic Compounds (HOCs): EPA regulations (40 CFR Part 268) often prohibit
land disposal of HOCs, mandating incineration.[1][2][3]
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Compliance Checklist:
Container is closed when not in use (vapor suppression).
"Hazardous Waste" label is visible and dated.[1][2]
No incompatibility (e.g., no mixing with strong acids/oxidizers).[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2414839#7-bromo-8-methoxyquinoline-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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